Cas no 1050083-49-2 (2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid)

• Product Name: 2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid
• CAS No: 1050083-49-2
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 6311197
• PubChem ID: 45398320
• Update Time: 2025-07-22

2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS033844474
• 1050083-49-2
• 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid
• EN300-26684917
• 2-[4-[2-[(1-cyanocyclohexyl)amino]-2-oxoethoxy]phenyl]acetic acid
• Z227755352
• 2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid

• Inchi： 1S/C17H20N2O4/c18-12-17(8-2-1-3-9-17)19-15(20)11-23-14-6-4-13(5-7-14)10-16(21)22/h4-7H,1-3,8-11H2,(H,19,20)(H,21,22)
• InChI Key： WDUBYQHFXRQATF-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(CC(=O)O)=CC=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid

Comprehensive Overview of 2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid (CAS No. 1050083-49-2)

2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid (CAS No. 1050083-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyanocyclohexyl moiety and a phenylacetic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders.

The compound's carbamoyl and methoxy functional groups contribute to its versatility in chemical reactions, enabling modifications that enhance its pharmacological properties. Recent studies have explored its role as a precursor in the development of small-molecule inhibitors, which are increasingly sought after in the treatment of chronic diseases. This aligns with the growing demand for precision medicine and personalized therapeutics, topics that dominate current scientific discourse.

In the context of green chemistry, 2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid has been evaluated for its synthetic efficiency and environmental impact. With sustainability becoming a priority in chemical manufacturing, researchers are optimizing its synthesis to reduce waste and energy consumption. This resonates with the broader industry trend toward eco-friendly synthesis and sustainable drug development.

From a commercial perspective, the compound's high purity and stability make it a reliable choice for laboratories and pharmaceutical companies. Its CAS No. 1050083-49-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Common queries include its solubility, storage conditions, and compatibility with other reagents, indicating its practical utility in diverse applications.

Looking ahead, 2-(4-{[(1-Cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetic acid is poised to play a pivotal role in advancing medicinal chemistry and biotechnology. Its structural features align with emerging trends in fragment-based drug design and computational chemistry, where molecular modeling is used to predict its interactions with biological targets. As the scientific community continues to explore its potential, this compound remains a subject of cutting-edge research and innovation.